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Spectroscopic Profile of Methyl 2-
(hydroxymethyl)isonicotinate: A Technical Guide
For Immediate Release

This technical document provides a comprehensive overview of the spectroscopic data for

Methyl 2-(hydroxymethyl)isonicotinate (CAS No. 58481-17-7), a key intermediate in

pharmaceutical synthesis. The following guide is intended for researchers, scientists, and

professionals in drug development, offering detailed spectroscopic analysis and the

methodologies employed for data acquisition.

Summary of Spectroscopic Data
The structural integrity and purity of Methyl 2-(hydroxymethyl)isonicotinate, with a molecular

formula of C₈H₉NO₃ and a molecular weight of 167.16 g/mol , are confirmed through a suite of

spectroscopic techniques.[1] This document compiles available data from Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of

organic compounds.

¹H NMR Spectroscopy Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data Not Available - - -

Data Not Available - - -

Data Not Available - - -

Data Not Available - - -

Data Not Available - - -

¹³C NMR Spectroscopy Data

Chemical Shift (δ) ppm Assignment

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Data Not Available -

Note: Specific experimental ¹H and ¹³C NMR data for Methyl 2-(hydroxymethyl)isonicotinate
were not available in the public domain at the time of this publication. The tables are provided

as a template for expected data.
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Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the functional groups present in a molecule. The IR

spectrum of Methyl 2-(hydroxymethyl)isonicotinate is expected to show characteristic

absorption bands corresponding to its key functional moieties.

IR Spectroscopy Data

Wavenumber (cm⁻¹) Bond Functional Group

Data Not Available O-H stretch Alcohol

Data Not Available C-H stretch Aromatic/Aliphatic

Data Not Available C=O stretch Ester

Data Not Available C=N, C=C stretch Pyridine Ring

Data Not Available C-O stretch Ester/Alcohol

Note: Specific experimental IR data for Methyl 2-(hydroxymethyl)isonicotinate were not

available in the public domain at the time of this publication. The table indicates the expected

absorption regions.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, further confirming its identity.

Mass Spectrometry Data

m/z Ion

Data Not Available [M]⁺ (Molecular Ion)

Data Not Available Fragment Ions

Note: Specific experimental mass spectrometry data for Methyl 2-
(hydroxymethyl)isonicotinate were not available in the public domain at the time of this

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1317243?utm_src=pdf-body
https://www.benchchem.com/product/b1317243?utm_src=pdf-body
https://www.benchchem.com/product/b1317243?utm_src=pdf-body
https://www.benchchem.com/product/b1317243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


publication.

Experimental Protocols
Detailed experimental protocols are crucial for the reproduction and verification of

spectroscopic data. While specific experimental details for Methyl 2-
(hydroxymethyl)isonicotinate are not publicly available, the following are general

methodologies typically employed for such analyses.

NMR Spectroscopy Protocol A sample of the compound would be dissolved in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆). ¹H and ¹³C NMR spectra would be recorded on a

spectrometer, typically operating at a frequency of 300 MHz or higher for protons. Chemical

shifts would be reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal

standard.

IR Spectroscopy Protocol The IR spectrum would be obtained using a Fourier Transform

Infrared (FTIR) spectrometer. The sample could be analyzed as a KBr pellet, a thin film, or in a

suitable solvent. The spectrum would be recorded over a typical range of 4000-400 cm⁻¹.

Mass Spectrometry Protocol Mass spectra would be acquired using a mass spectrometer, with

ionization techniques such as Electron Ionization (EI) or Electrospray Ionization (ESI). The data

would provide the mass-to-charge ratio (m/z) of the molecular ion and its fragments.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

synthesized organic compound like Methyl 2-(hydroxymethyl)isonicotinate.
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Caption: Workflow for Synthesis and Spectroscopic Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic data for Methyl 2-
(hydroxymethyl)isonicotinate (NMR, IR, Mass Spec).]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1317243#spectroscopic-data-for-methyl-
2-hydroxymethyl-isonicotinate-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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